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Compound of Interest

3-Aminodihydrofuran-2(3H)-one
Compound Name:
hydrobromide

Cat. No.: B145685

Essential Safety and Handling Guide for 3-
Aminodihydrofuran-2(3H)-one hydrobromide

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of 3-

Aminodihydrofuran-2(3H)-one hydrobromide (CAS No. 15295-77-9). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Aminodihydrofuran-2(3H)-one hydrobromide is a chemical that requires careful handling
due to its potential health hazards. The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals identifies it with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]
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Appropriate personal protective equipment is the first line of defense against these hazards.

The following table summarizes the required PPE for handling this compound.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Regularly
inspect for damage and

replace as needed.[3]

To prevent skin contact and

irritation.[4]

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield should be worn when

there is a risk of splashing.[3]

[5]

To protect against serious eye

irritation.[1]

Skin and Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.[6]
Closed-toe shoes and full-

length pants are mandatory.[6]

To prevent accidental skin

exposure.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[7][8] If airborne dust or
aerosols are likely, a NIOSH-
approved respirator is

necessary.[5]

To avoid respiratory tract

irritation.[1]

Operational Plan for Safe Handling

A systematic approach to handling 3-Aminodihydrofuran-2(3H)-one hydrobromide from

receipt to disposal is crucial for laboratory safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[9]
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e The compound is reported to be hygroscopic and should be stored accordingly.[10]
e Label the storage area with appropriate hazard warnings.
2. Handling and Use:

 All handling of the solid compound should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[7][8]

» Avoid the formation of dust and aerosols.

o Use dedicated equipment (spatulas, weighing boats) and decontaminate them after use.
e Do not eat, drink, or smoke in the handling area.[7][8]

e Wash hands thoroughly after handling the compound.[6][7]

3. Spill Management:

« In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear the appropriate PPE as outlined in the table above.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.[2]

o For larger spills, follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 3-Aminodihydrofuran-2(3H)-one hydrobromide and its contaminated
materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste ldentification and Segregation:

 All waste containing this compound, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.

o Segregate this waste from other laboratory waste streams.
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2. Waste Collection and Storage:

o Collect waste in a clearly labeled, sealed, and chemically compatible container.
o Store the waste container in a designated hazardous waste accumulation area.
3. Disposal Procedure:

» Dispose of the hazardous waste through your institution's licensed hazardous waste disposal
service.

» Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 3-
Aminodihydrofuran-2(3H)-one hydrobromide.

Safe Handling and Disposal Workflow for 3-Aminodihydrofuran-2(3H)-one hydrobromide
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Caption: Workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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